Cas no 898749-58-1 ((2,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (2,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898749-58-1
• MF: C₁₈H₁₅F₂NO
• MW: 299.314611673355
• MDL: MFCD03842389
• CID: 1945987
• PubChem ID: 24725111
• Update Time: 2025-04-21

(2,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2,4-DIFLUORO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• (2,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• LogP
• 2,4,6-TRICHLOROPHENOXY ACETIC ACID
• (2,4-Difluorophenyl)[3-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• DTXSID50643507
• (2,4-Difluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• (2,4-Difluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 898749-58-1
• 2,4-DIFLUORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 1-{[3-(2,4-difluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• MFCD03842389
• AKOS016020947

• MDL： MFCD03842389
• Inchi： 1S/C18H15F2NO/c19-15-6-7-16(17(20)11-15)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2
• InChI Key： NHHKKKLKNJVPGJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1=CC=CC(=C1)CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 299.11200
• Monoisotopic Mass: 299.11217043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.50550